Cas no 62155-28-6 (2-Hexynamide)

• Product Name: 2-Hexynamide
• CAS No: 62155-28-6
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 456127
• PubChem ID: 54247939
• Update Time: 2025-04-19

2-Hexynamide Chemical and Physical Properties

Names and Identifiers

• 2-Hexynamide
• hex-2-ynamide
• SCHEMBL1258131
• 62155-28-6
• AKOS006365853
• DTXSID60710037

• Inchi： 1S/C6H9NO/c1-2-3-4-5-6(7)8/h2-3H2,1H3,(H2,7,8)
• InChI Key： SAYXEQMGJCIVHG-UHFFFAOYSA-N
• SMILES： O=C(C#CCCC)N

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09